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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-a-tert-
butoxycarbonyl-L-histidine (Boc-L-histidine), a critical building block in solid-phase peptide
synthesis (SPPS). The following sections detail the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols for their
acquisition. This information is essential for the verification of starting material integrity and for
in-process controls during peptide synthesis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of
Boc-L-histidine in solution. Both *H and 3C NMR provide unique insights into the chemical
environment of each atom.

'H NMR Data

Proton NMR spectroscopy confirms the presence of key functional groups and the overall
structure of the molecule. The chemical shifts are influenced by the solvent used for analysis.
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Table 1: *H NMR Spectroscopic Data for Boc-L-histidine

Chemical Shift (d) in

Assignment ppm (DMSO-d6, 400  Multiplicity Integration
MHz)[1]

Imidazole C2-H 7.68 s 1H
Imidazole C4-H 6.85 S 1H

a-CH 4.14 m 1H

[3-CH:z 2.92,2.85 m 2H

Boc (CHs)3 1.36 s 9H

NH (Boc) ~8.8 brs 1H

NH (Imidazole) Not explicitly assigned

COOH Not explicitly assigned

13C NMR Data

Carbon-13 NMR spectroscopy provides information on the carbon framework of Boc-L-
histidine.

Table 2: 13C NMR Spectroscopic Data for Boc-L-histidine
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Assignment Approximate Chemical Shift (8) in ppm
C=0 (Carboxyl) ~173

C=0 (Boc) ~155

Imidazole C2 ~135

Imidazole C4 ~134

Imidazole C5 ~117

C (Boc quaternary) ~78

a-CH ~55

B-CH2 ~30

Boc (CHs)s ~28

Note: Specific chemical shift values for 13C NMR can vary depending on the solvent and

experimental conditions. The values presented are approximate and based on typical ranges

for such structures.

Experimental Protocol for NMR Spectroscopy

A general protocol for acquiring NMR spectra of Boc-L-histidine is as follows:

e Sample Preparation: Dissolve 5-10 mg of Boc-L-histidine in approximately 0.5-0.7 mL of a
suitable deuterated solvent (e.g., DMSO-ds or D20) in an NMR tube.[2]

« Internal Standard: An internal standard, such as tetramethylsilane (TMS), may be added for

referencing the chemical shifts.[2]

¢ 1H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters

to optimize include the number of scans, relaxation delay, and spectral width.[2]

e 13C NMR Acquisition: Acquire a proton-decoupled 13C spectrum. A larger number of scans

will be necessary to achieve a good signal-to-noise ratio due to the low natural abundance of

13C.[2]
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o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

IR Absorption Data

The IR spectrum of Boc-L-histidine will show characteristic absorption bands for the O-H, N-H,
C=0, and C-N bonds.

Table 3: Key IR Absorption Bands for Boc-L-histidine

Wavenumber (cm~1) Functional Group Vibration
3400-2400 O-H (Carboxylic acid) Stretching
~3150 N-H (Amide and Imidazole) Stretching
~2980 C-H (Aliphatic) Stretching
~1710 C=0 (Carboxylic acid) Stretching
~1690 C=0 (Boc urethane) Stretching
~1520 N-H Bending

~1400-1200 C-0O, C-N Stretching

Note: The exact peak positions and intensities can be influenced by the sampling method (e.qg.,
KBr pellet, ATR).

Experimental Protocol for IR Spectroscopy

o Sample Preparation (KBr Pellet Technique):
o Thoroughly grind a small amount of Boc-L-histidine with dry potassium bromide (KBr).

o Press the mixture into a thin, transparent pellet using a hydraulic press.
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o Sample Preparation (Attenuated Total Reflectance - ATR):
o Place a small amount of the solid sample directly onto the ATR crystal.
o Ensure good contact between the sample and the crystal.
o Data Acquisition:
o Record a background spectrum of the empty sample holder (or clean ATR crystal).
o Place the sample in the instrument and record the sample spectrum.

o The final spectrum is reported in terms of absorbance or transmittance versus
wavenumber.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of
ionized molecules. It is used to determine the molecular weight and can provide structural
information through fragmentation analysis.

Mass Spectrometry Data
The expected molecular weight of Boc-L-histidine (C11H17N30a4) is 255.27 g/mol .[3]

Table 4: Mass Spectrometry Data for Boc-L-histidine

Technique lon m/z (Da) Notes

Electrospray

o [M+H]* 256.1292 Protonated molecule
lonization (ESI)
Electrospray Deprotonated

o [M-H]~ 254.1146
lonization (ESI) molecule[3]

Fragmentation Analysis (MS/MS):

A common fragmentation pathway for Boc-protected amino acids involves the neutral loss of
the Boc group (100.05 Da) or isobutylene (56.06 Da).[4] In MS/MS analysis of the [M+H]* ion,
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fragments corresponding to these losses would be expected.

Experimental Protocol for Mass Spectrometry

Sample Preparation: Dissolve a small amount of Boc-L-histidine in a suitable solvent system,
such as a mixture of water and acetonitrile with a small amount of formic acid (for positive
ion mode) or ammonium hydroxide (for negative ion mode).

lonization: Introduce the sample solution into the mass spectrometer using an appropriate
ionization source, most commonly Electrospray lonization (ESI).

MS1 Scan: Acquire a full MS scan to determine the mass-to-charge ratio of the intact
molecular ion.[4]

MS/MS Analysis (Optional): Select the precursor ion of interest (e.g., m/z 256.1) and subject
it to collision-induced dissociation (CID) to generate fragment ions for structural confirmation.

[4]

Data Analysis: Analyze the resulting mass spectrum to confirm the molecular weight and
interpret the fragmentation pattern.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic characterization of
Boc-L-histidine.
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Caption: Workflow for the spectroscopic analysis of Boc-L-histidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557153/docs#spectroscopic-characterization-of-boc-
I-histidine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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